![molecular formula C9H8N2O B1524779 3-(1H-pyrazol-5-yl)phenol CAS No. 904665-39-0](/img/structure/B1524779.png)
3-(1H-pyrazol-5-yl)phenol
Overview
Description
“3-(1H-pyrazol-5-yl)phenol” is a compound that belongs to the class of organic compounds known as arylpyrazoles . It is prepared by the condensation of (E)-3-(dimethylamino)-1-phenylprop-2-en-1-ones and hydrazine hydrate or phenylhydrazine .
Synthesis Analysis
The synthesis of “this compound” involves the condensation of (E)-3-(dimethylamino)-1-phenylprop-2-en-1-ones and hydrazine hydrate or phenylhydrazine . The pyrazole nucleus is synthesized with various strategies such as multicomponent approach, dipolar cycloadditions, cyclocondensation of hydrazine with carbonyl system, using heterocyclic system and multicomponent approach .Molecular Structure Analysis
The molecular structure of “this compound” is a five-membered heterocyclic aromatic ring molecule comprising two nitrogen atoms at positions 1 and 2 and three carbon atoms .Chemical Reactions Analysis
The chemical reactions of “this compound” are influenced by the presence of an electron-withdrawing group, a substituent on the ortho-position of the phenol ring, or a halogen atom at the 4-position of the pyrazole .Scientific Research Applications
Antifungal Activity
Pyrazolo[1,5-a]pyrimidines derivatives, including compounds related to 3-(1H-pyrazol-5-yl)phenol, have been investigated for their antifungal properties. Zhang et al. (2016) studied these compounds and found that specific derivatives exhibited significant antifungal abilities against various phytopathogenic fungi, such as Colletotrichum gloeosporioides (Zhang, Peng, Wang, Wang, & Zhang, 2016).
Corrosion Inhibition
Pyrazoline derivatives have shown potential as corrosion inhibitors. Lgaz et al. (2020) demonstrated the utility of these compounds in enhancing the corrosion resistance of mild steel in acidic environments. Their study highlights the effectiveness of pyrazoline derivatives in retarding corrosion at room temperatures and at higher temperatures (Lgaz, Saha, Chaouiki, Bhat, Salghi, Shubhalaxmi, Banerjee, Ali, Khan, & Chung, 2020).
Catalysis
Research by Stanje et al. (2018) explored the use of phenol-pyrazole compounds in the catalysis of oxidation reactions. They studied the catalytic activity of iron(iii) complexes with phenol-pyrazole ligands in the oxidation of primary alcohols to carbonic acids, demonstrating their effectiveness in such reactions (Stanje, Traar, Schachner, Belaj, & Mösch‐Zanetti, 2018).
Antibacterial and Antifungal Agents
Behalo (2010) synthesized a series of pyrazoline derivatives and evaluated them for their antibacterial and antifungal activities. The study found that many of these compounds exhibited potent antimicrobial activity, suggesting their potential use in medical applications (Behalo, 2010).
Molecular Docking Studies
Viji et al. (2020) conducted molecular docking and quantum chemical calculations on pyrazole derivatives, including phenol-related compounds. Their research contributes to understanding the biological effects and potential pharmaceutical applications of these compounds (Viji, Balachandran, Babiyana, Narayana, & Saliyan, 2020).
Properties
IUPAC Name |
3-(1H-pyrazol-5-yl)phenol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N2O/c12-8-3-1-2-7(6-8)9-4-5-10-11-9/h1-6,12H,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ITAXMMKXGBJBHQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)O)C2=CC=NN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90702026 | |
Record name | 3-(1H-Pyrazol-5-yl)phenol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90702026 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
160.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
904665-39-0 | |
Record name | 3-(1H-Pyrazol-5-yl)phenol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90702026 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-(1H-pyrazol-3-yl)phenol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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